Cas no 7460-56-2 (2-oxo-1H-pyrimidine-4-carbaldehyde oxime)

• Product Name: 2-oxo-1H-pyrimidine-4-carbaldehyde oxime
• CAS No: 7460-56-2
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• MDL: MFCD02685605
• CID: 569001
• PubChem ID: 135408691
• Update Time: 2025-06-30

2-oxo-1H-pyrimidine-4-carbaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-2,3-dihydropyrimidine-4-carbaldehyde oxime
• 2-HYDROXYPYRIMIDINE-4-CARBOXALDEHYDE OXIME
• 2-Oxo-1,2-dihydro-4-pyrimidinecarbaldehyde oxime
• 2-OXO-1,2-DIHYDROPYRIMIDINE-4-CARBOXALDEHYDE OXIME
• 4-Pyrimidinecarboxaldehyde,1,2-dihydro-2-oxo-, 4-oxime
• C5H5N3O2
• 2-hydroxy-4-carboxyaldehyde oxime
• 2-Hydroxy-4-hydroximinomethyl-pyrimidin
• 2-Hydroxy-4-oximinomethyl-pyrimidin
• 2-oxo-1(3),2-dihydro-pyrimidine-4-carbaldehyde oxime
• 4-[(Hydroxyimino)methyl]pyrimidin-2(1H)-one
• 4-Pyrimidinecarboxaldehyde,1,2-dihydro-2-oxo-,4-oxime (9CI)
• 2-oxo-1H-pyrimidine-4-carbaldehyde oxime
• 4-[(E)-hydroxyimino-methyl]-pyrimidin-2-ol
• FA-0252
• SCHEMBL12537896
• 2-Oxo-1,2-dihydropyrimidine-4-carbaldehyde oxime
• AKOS005072768
• AKOS006282314
• NSC-59414
• SCHEMBL4387746
• A865854
• 6-[(E)-hydroxyiminomethyl]-1H-pyrimidin-2-one
• 7460-56-2
• 2-hydroxy-4-pyrimidinecarbaldehyde oxime
• J-501858
• (E)-2-oxo-1,2-dihydropyrimidine-4-carbaldehyde oxime
• (4E)-2-hydroxypyrimidine-4-carbaldehyde oxime
• CS-0045758
• 4-[(HYDROXYIMINO)METHYL]-1,2-DIHYDROPYRIMIDIN-2-ONE
• 4-Pyrimidinecarboxaldehyde,1,2-dihydro-2-oxo-,4-oxime
• 4-[(1E)-(hydroxyimino)methyl]-1,2-dihydropyrimidin-2-one
• EN300-80878
• CS-10734
• 1820587-12-9
• NSC59414

• MDL： MFCD02685605
• Inchi： 1S/C5H5N3O2/c9-5-6-2-1-4(8-5)3-7-10/h1-3,10H,(H,6,8,9)/b7-3+
• InChI Key： XBWGLAJSRHRQSF-XVNBXDOJSA-N
• SMILES： O=C1N=CC=C(/C=N/O)N1

Computed Properties

• Exact Mass: 139.03800
• Monoisotopic Mass: 139.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6A^2
• XLogP3: -1.9

Experimental Properties

• Density: 1.49
• Melting Point: 216°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.649
• PSA: 78.34000
• LogP: -0.42200

2-oxo-1H-pyrimidine-4-carbaldehyde oxime Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C(BD75898)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines

Additional information on 2-oxo-1H-pyrimidine-4-carbaldehyde oxime

Recent Advances in the Study of 2-oxo-1H-pyrimidine-4-carbaldehyde oxime (CAS: 7460-56-2) in Chemical Biology and Pharmaceutical Research

2-oxo-1H-pyrimidine-4-carbaldehyde oxime (CAS: 7460-56-2) is a pyrimidine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This compound, characterized by its oxime and aldehyde functional groups, serves as a key intermediate in the synthesis of various biologically active molecules, including nucleoside analogs and enzyme inhibitors. Recent studies have explored its role in drug discovery, particularly in the development of antiviral and anticancer agents, highlighting its importance in modern medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the mechanistic pathways by which 2-oxo-1H-pyrimidine-4-carbaldehyde oxime interacts with viral polymerases. The research demonstrated that this compound exhibits inhibitory effects against RNA-dependent RNA polymerase (RdRp) in certain RNA viruses, suggesting its potential as a scaffold for broad-spectrum antiviral drugs. Molecular docking simulations revealed that the oxime moiety plays a critical role in binding to the active site of the enzyme, providing valuable insights for structure-activity relationship (SAR) optimization.

In the field of oncology, recent work published in Bioorganic & Medicinal Chemistry Letters (2024) has shown that derivatives of 2-oxo-1H-pyrimidine-4-carbaldehyde oxime exhibit promising activity against tyrosine kinase receptors, particularly those involved in angiogenesis. The study reported that specific structural modifications of the parent compound led to enhanced selectivity for VEGFR-2, with IC50 values in the low micromolar range. These findings open new avenues for the development of targeted cancer therapies with potentially reduced side effects compared to current anti-angiogenic drugs.

From a synthetic chemistry perspective, advances in the production and purification of 2-oxo-1H-pyrimidine-4-carbaldehyde oxime have been reported in several recent publications. A 2024 Organic Process Research & Development article detailed an improved synthetic route that increases yield from 65% to 89% while reducing the generation of hazardous byproducts. This process innovation is particularly significant for scaling up production while adhering to green chemistry principles, addressing one of the key challenges in the industrial application of this compound.

The safety profile and pharmacokinetic properties of 2-oxo-1H-pyrimidine-4-carbaldehyde oxime have also been the subject of recent investigations. A 2023 toxicology study published in Chemical Research in Toxicology evaluated the compound's metabolic stability and potential hepatotoxicity using in vitro and in vivo models. The results indicated that while the parent compound shows moderate metabolic stability, certain derivatives exhibit improved pharmacokinetic profiles, suggesting that structural optimization could lead to more drug-like molecules suitable for clinical development.

Looking forward, the diverse biological activities and synthetic versatility of 2-oxo-1H-pyrimidine-4-carbaldehyde oxime position it as a valuable scaffold for future drug discovery efforts. Current research directions include exploring its potential in combination therapies, developing prodrug strategies to improve bioavailability, and investigating its role in modulating other biological targets beyond those already identified. As these studies progress, this compound and its derivatives may contribute significantly to addressing unmet medical needs in various therapeutic areas.